4-(3-Cyanophenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 4-(3-cyanophenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C14H8FNO2/c15-13-7-11(4-5-12(13)14(17)18)10-3-1-2-9(6-10)8-16/h1-7H,(H,17,18)
• InChI Key: FDRZWVHRXPIULS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=C(C=C2)C(=O)O)F)C#N
• Molecular Formula: C14H8FNO2
• DSSTOX Substance ID: DTXSID20681138
• Molecular Weight: 241.22 g/mol
• CAS RN: 1179704-39-2

Description

4-(3-Cyanophenyl)-2-fluorobenzoic acid (4-CFA) is a synthetic organic compound belonging to the family of phenyl benzoic acids. It is a white crystalline solid with a molecular weight of 216.2 g/mol and a melting point of 149-150°C. 4-CFA has been widely used in the fields of organic synthesis, medicinal chemistry, and material science. It is a versatile reagent that can be used as a starting material for the synthesis of various compounds, such as pharmaceuticals, dyes, and agrochemicals.

Scientific Research Applications

4-(3-Cyanophenyl)-2-fluorobenzoic acid, 95% has been widely used in scientific research due to its versatile reactivity and availability. It has been used as a starting material for the synthesis of various compounds, such as pharmaceuticals, dyes, and agrochemicals. In addition, 4-(3-Cyanophenyl)-2-fluorobenzoic acid, 95% has been used to study the mechanism of action of various enzymes and to investigate the structure-activity relationship of biologically active compounds. It has also been used to study the mechanism of action of drugs and to investigate the pharmacological properties of drugs.

Mechanism of Action

The mechanism of action of 4-(3-Cyanophenyl)-2-fluorobenzoic acid, 95% is not completely understood. However, it is believed to act as a substrate for a variety of enzymes. It is also believed to interact with various receptors in the body, resulting in the activation of various biochemical pathways.
Biochemical and Physiological Effects
4-(3-Cyanophenyl)-2-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and cyclooxygenase (COX). In addition, it has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

The use of 4-(3-Cyanophenyl)-2-fluorobenzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive reagent and is readily available. In addition, it is a versatile reagent that can be used in a variety of reactions.
However, there are some limitations to the use of 4-(3-Cyanophenyl)-2-fluorobenzoic acid, 95% in laboratory experiments. The reaction conditions must be carefully controlled in order to obtain the desired product. In addition, the reaction can be slow and the yields can be low.

Future Directions

The use of 4-(3-Cyanophenyl)-2-fluorobenzoic acid, 95% in scientific research is expected to continue to expand in the coming years. There are several potential future directions for research, including the development of new synthetic methods for the synthesis of 4-(3-Cyanophenyl)-2-fluorobenzoic acid, 95% and its derivatives, the investigation of its mechanism of action, and the development of new drugs and agrochemicals based on 4-(3-Cyanophenyl)-2-fluorobenzoic acid, 95%. In addition, further research into the biochemical and physiological effects of 4-(3-Cyanophenyl)-2-fluorobenzoic acid, 95% is needed in order to fully understand its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-(3-Cyanophenyl)-2-fluorobenzoic acid, 95% can be accomplished by several different methods. The most commonly used method is the Friedel-Crafts acylation of 3-cyanophenol with 2-fluorobenzoyl chloride in the presence of anhydrous aluminum chloride as the catalyst. The reaction is carried out at a temperature of 120-130°C for 1-2 hours. Other methods, such as the reaction of 3-cyanophenol with 2-fluorobenzaldehyde in the presence of an acid catalyst, can also be used.